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Compound of Interest

Compound Name: 5-Methylindan

Cat. No.: B054010

Technical Data Sheet: 5-Methylindan

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the known physical properties of 5-
Methylindan, with a specific focus on its melting and boiling points.

Physical Properties of 5-Methylindan

5-Methylindan, also known as 2,3-dihydro-5-methyl-1H-indene, is an aromatic hydrocarbon.
Its physical properties have been reported in various sources, with some discrepancies in the
observed values. These variations can arise from different experimental conditions and sample
purities.

Quantitative Data Summary

The following table summarizes the reported melting and boiling points for 5-Methylindan from
various sources.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b054010?utm_src=pdf-interest
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/product/b054010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions Source
Melting Point 57-59 °C Not Specified [1]

-93 °C Not Specified [2]

Boiling Point 202.00 °C @ 760.00 mm Hg [3]
204.15 °C Rough Estimate [1]

110.6 °C Not Specified [2]

201.1°C @ 740.5 mm Hg [4]

It is important to note the significant variation in the reported melting points, which may suggest
the data corresponds to different isomers or levels of purity. The boiling points are more
consistent, with most values falling within the 201-205 °C range at or near standard
atmospheric pressure.

Experimental Protocols

Detailed experimental protocols for the determination of the specific melting and boiling points
cited above are not provided in the source literature. However, standard laboratory procedures
for these measurements are well-established.

General Melting Point Determination (Capillary Method):
o Asmall, dry sample of the crystalline substance is packed into a thin-walled capillary tube.

o The capillary tube is placed in a melting point apparatus, which contains a heating block or
an oil bath and a thermometer or a digital temperature sensor.

e The sample is heated at a slow, controlled rate.

o The temperature range is recorded from the point at which the first drop of liquid appears to
the point at which the entire sample has melted.

General Boiling Point Determination (Distillation Method):

e The liquid sample is placed in a distillation flask.
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» Athermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the flask.

e The flask is heated to bring the liquid to a boil.

e The temperature at which the vapor and liquid are in equilibrium, as indicated by a stable
temperature reading on the thermometer while the liquid is distilling, is recorded as the
boiling point. The atmospheric pressure is also recorded.

Logical Workflow

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound's physical properties.
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Generalized Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. 5-Methylindane CAS#: 874-35-1 [m.chemicalbook.com]
e 2. accustandard.com [accustandard.com]

e 3. 5-methylindan, 874-35-1 [thegoodscentscompany.com]
e 4. 1H-Indene, 2,3-dihydro-5-methyl- [webbook.nist.gov]

 To cite this document: BenchChem. [physical properties of 5-Methylindan (melting point,
boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054010#physical-properties-of-5-methylindan-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB12204199_EN.htm
https://www.accustandard.com/prod0049274.html
http://www.thegoodscentscompany.com/data/rw1124321.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C874351&Mask=400
https://www.benchchem.com/product/b054010#physical-properties-of-5-methylindan-melting-point-boiling-point
https://www.benchchem.com/product/b054010#physical-properties-of-5-methylindan-melting-point-boiling-point
https://www.benchchem.com/product/b054010#physical-properties-of-5-methylindan-melting-point-boiling-point
https://www.benchchem.com/product/b054010#physical-properties-of-5-methylindan-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

